N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C20H21N3O5/c1-13-15(6-5-7-16(13)23(26)27)20(25)21-14-9-10-18(28-2)17(12-14)22-11-4-3-8-19(22)24/h5-7,9-10,12H,3-4,8,11H2,1-2H3,(H,21,25)
• InChI Key: UXQGLEOVMGKQIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC(=C(C=C2)OC)N3CCCCC3=O
• Molecular Formula: C20H21N3O5
• Molecular Weight: 383.4 g/mol

Description

N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)-2-methyl-3-nitrobenzamide, also known as MN-64, is a small molecule compound that has been studied for its potential applications in scientific research. MN-64 is a member of the benzamide family of compounds and has been shown to exhibit promising biological activity in various studies.

Scientific Research Applications

Indole Derivatives and Alkaloids

• Application : The synthesis of indole derivatives, including the compound , has been explored due to their potential as biologically active compounds. .

Antimicrobial Activity

• Application : Researchers have evaluated its efficacy against various microbes, including bacteria and fungi. .

Organic Chemistry and Spectroscopy

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Plant Hormone Analogues

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Medicinal Chemistry and Drug Design

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Biological Mechanisms and Target Identification

• Application : Researchers investigate its binding sites, cellular pathways, and potential therapeutic targets. .

Mechanism of Action

Target of Action

The primary target of this compound, also known as Apixaban, is Factor Xa (FXa) . FXa is a crucial enzyme in the coagulation cascade, which plays a pivotal role in thrombin generation and blood clot formation .

Mode of Action

Apixaban acts as a direct inhibitor of FXa . It binds to the active site of FXa, resulting in a rapid onset of inhibition . This interaction prevents FXa from catalyzing the conversion of prothrombin to thrombin, thereby reducing thrombin generation .

Biochemical Pathways

By inhibiting FXa, Apixaban disrupts the coagulation cascade, specifically the conversion of prothrombin to thrombin . This disruption leads to a decrease in thrombin generation, indirectly inhibiting platelet aggregation . As a result, the formation of blood clots is reduced .

Pharmacokinetics

Apixaban exhibits good bioavailability, low clearance, and a small volume of distribution in both animals and humans . It is eliminated through multiple pathways, including renal excretion, metabolism, and biliary/intestinal excretion . The major circulating metabolite of Apixaban in humans is a sulfate conjugate of Ο-demethyl apixaban, which is inactive against human FXa .

Result of Action

The inhibition of FXa by Apixaban leads to a reduction in thrombin generation and, consequently, platelet aggregation . This results in an antithrombotic effect, demonstrated by dose-dependent efficacy in pre-clinical animal models . Importantly, these antithrombotic effects are achieved without excessive increases in bleeding times .

Action Environment

The action of Apixaban can be influenced by various environmental factors. For instance, strong inhibitors of CYP3A4 and P-gp can increase Apixaban’s blood levels, requiring a dosage adjustment or avoidance of concurrent use . Conversely, strong inducers of CYP3A4 and P-gp can decrease Apixaban’s blood levels, suggesting that concurrent use should be avoided .